Cas no 573693-08-0 (Benzenamine, 2-bromo-4-methoxy-3-methyl-)

• Product Name: Benzenamine, 2-bromo-4-methoxy-3-methyl-
• CAS No: 573693-08-0
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 2832856
• PubChem ID: 11816754
• Update Time: 2025-04-21

Benzenamine, 2-bromo-4-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 573693-08-0
• DTXCID20424345
• Benzenamine, 2-bromo-4-methoxy-3-methyl-
• DTXSID80473531

• Inchi： 1S/C8H10BrNO/c1-5-7(11-2)4-3-6(10)8(5)9/h3-4H,10H2,1-2H3
• InChI Key： RRMAXPPCXXWDLK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1C)OC)N

Computed Properties

• Exact Mass: 214.99458Da
• Monoisotopic Mass: 214.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.3Ų